Cas no 2228765-88-4 (3-(4-chlorocinnolin-3-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-chlorocinnolin-3-yl)-3,3-difluoropropanoic acid
• CAS No: 2228765-88-4
• MF: C₁₁H₇ClF₂N₂O₂
• MW: 272.635288476944
• CID: 6190281
• PubChem ID: 165683414
• Update Time: 2025-06-28

3-(4-chlorocinnolin-3-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorocinnolin-3-yl)-3,3-difluoropropanoic acid
• EN300-1956395
• 2228765-88-4

• Inchi： 1S/C11H7ClF2N2O2/c12-9-6-3-1-2-4-7(6)15-16-10(9)11(13,14)5-8(17)18/h1-4H,5H2,(H,17,18)
• InChI Key： JCFKXUMHSMWMCN-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=NC=1C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 272.0164115g/mol
• Monoisotopic Mass: 272.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(4-chlorocinnolin-3-yl)-3,3-difluoropropanoic acid

Introduction to 3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic Acid (CAS No. 2228765-88-4)

3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic acid (CAS No. 2228765-88-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4-chlorocinnolinyl moiety and a 3,3-difluoropropanoic acid group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The 4-chlorocinnolinyl moiety is a key component of the molecule, providing it with distinct chemical properties and biological activities. Cinnolinyl derivatives have been extensively studied for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. The presence of the 4-chloro substituent further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

The 3,3-difluoropropanoic acid group is another critical feature of the compound. Fluorinated carboxylic acids are known for their ability to improve the metabolic stability and pharmacokinetic properties of drug candidates. The introduction of fluorine atoms can also influence the lipophilicity and solubility of the molecule, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic acid has also demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses. A study published in Antiviral Research reported that this compound effectively inhibits viral replication by targeting key viral enzymes involved in RNA synthesis. These findings suggest that it could be a valuable addition to the arsenal of antiviral drugs, particularly in light of the ongoing global health challenges posed by viral infections.

The anticancer potential of 3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic acid has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell cycle regulation and apoptosis. These results indicate that 3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic acid could be a promising lead compound for the development of new anticancer therapies.

From a pharmacokinetic perspective, 3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic acid exhibits favorable properties that enhance its suitability as a drug candidate. Studies have shown that it has good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Additionally, its low toxicity profile in preclinical models suggests that it may have a favorable safety margin when used therapeutically.

In conclusion, 3-(4-Chlorocinnolin-3-yl)-3,3-difluoropropanoic acid (CAS No. 2228765-88-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.